Cas no 175137-07-2 (Methyl 4-amino-[2,3'-bithiophene]-5-carboxylate)

Methyl 4-amino-[2,3'-bithiophene]-5-carboxylate structure
175137-07-2 structure
Product Name:Methyl 4-amino-[2,3'-bithiophene]-5-carboxylate
CAS No:175137-07-2
MF:C10H9NO2S2
MW:239.31395983696
CID:906271
PubChem ID:43155502
Update Time:2025-04-19

Methyl 4-amino-[2,3'-bithiophene]-5-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 4-amino-[2,3'-bithiophene]-5-carboxylate
    • Methyl 3-amino-5-(thien-3-yl)thiophene-2-carboxylate
    • methyl 3-amino-5-(thiophen-3-yl)thiophene-2-carboxylate
    • methyl 3-amino-5-thiophen-3-ylthiophene-2-carboxylate
    • methyl 3-amino-5-(3-thienyl)thiophene-2-carboxylate
    • SCHEMBL7057054
    • 175137-07-2
    • Methyl4-amino-[2,3'-bithiophene]-5-carboxylate
    • DTXSID30655603
    • DA-32762
    • Methyl 4-amino[2,3'-bithiophene]-5-carboxylate
    • Inchi: 1S/C10H9NO2S2/c1-13-10(12)9-7(11)4-8(15-9)6-2-3-14-5-6/h2-5H,11H2,1H3
    • InChI Key: APQCWRRLXICQCG-UHFFFAOYSA-N
    • SMILES: S1C(C(=O)OC)=C(C=C1C1=CSC=C1)N

Computed Properties

  • Exact Mass: 239.00700
  • Monoisotopic Mass: 239.00747088g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 250
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 3
  • Topological Polar Surface Area: 109Ų

Experimental Properties

  • PSA: 108.80000
  • LogP: 3.42660

Methyl 4-amino-[2,3'-bithiophene]-5-carboxylate Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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